Cas no 2309707-78-4 (3-(1H-pyrazol-1-yl)-8-(pyridine-3-carbonyl)-8-azabicyclo3.2.1octane)

• Product Name: 3-(1H-pyrazol-1-yl)-8-(pyridine-3-carbonyl)-8-azabicyclo3.2.1octane
• CAS No: 2309707-78-4
• MF: C₁₆H₁₈N₄O
• MW: 282.340322971344
• CID: 5339709
• Update Time: 2025-08-05

3-(1H-pyrazol-1-yl)-8-(pyridine-3-carbonyl)-8-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• ((1R,5S)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)(pyridin-3-yl)methanone
• (3-pyrazol-1-yl-8-azabicyclo[3.2.1]octan-8-yl)-pyridin-3-ylmethanone
• 3-(1H-pyrazol-1-yl)-8-(pyridine-3-carbonyl)-8-azabicyclo3.2.1octane

• Inchi： 1S/C16H18N4O/c21-16(12-3-1-6-17-11-12)20-13-4-5-14(20)10-15(9-13)19-8-2-7-18-19/h1-3,6-8,11,13-15H,4-5,9-10H2
• InChI Key： RRPQLOVBEOTIMZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1)N1C2CCC1CC(C2)N1C=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 388
• XLogP3: 1.4
• Topological Polar Surface Area: 51

Additional information on 3-(1H-pyrazol-1-yl)-8-(pyridine-3-carbonyl)-8-azabicyclo3.2.1octane

Exploring the Potential of 3-(1H-pyrazol-1-yl)-8-(pyridine-3-carbonyl)-8-azabicyclo[3.2.1]octane (CAS No. 2309707-78-4) in Modern Drug Discovery

In the rapidly evolving field of medicinal chemistry, 3-(1H-pyrazol-1-yl)-8-(pyridine-3-carbonyl)-8-azabicyclo[3.2.1]octane (CAS No. 2309707-78-4) has emerged as a compound of significant interest. This structurally unique molecule combines a bicyclic octane core with pyrazole and pyridine moieties, offering a versatile scaffold for pharmaceutical research. Its molecular complexity and potential bioactive properties make it a compelling subject for drug discovery programs targeting neurological and metabolic disorders.

The compound's azabicyclic framework is particularly noteworthy, as similar structures have demonstrated efficacy in modulating central nervous system (CNS) targets. Recent studies suggest that derivatives of this class may interact with neurotransmitter receptors, sparking interest among researchers investigating novel neuromodulators. The presence of both pyrazol-1-yl and pyridine-3-carbonyl groups enhances its potential as a multi-target directed ligand, a strategy gaining traction in modern polypharmacology approaches.

From a synthetic chemistry perspective, the 8-azabicyclo[3.2.1]octane core presents interesting challenges and opportunities. This bridged heterocycle system offers conformational rigidity that can improve target binding specificity, while the pyridine carbonyl moiety provides a handle for further structure-activity relationship (SAR) exploration. Pharmaceutical chemists are particularly interested in how modifications to the pyrazole substitution pattern might influence the compound's pharmacokinetic profile and blood-brain barrier permeability.

The growing interest in small molecule therapeutics for neurodegenerative diseases has brought compounds like 3-(1H-pyrazol-1-yl)-8-(pyridine-3-carbonyl)-8-azabicyclo[3.2.1]octane into focus. With increasing searches for "novel CNS drug candidates" and "heterocyclic compounds in drug discovery," this molecule aligns well with current research trends. Its structural features suggest potential applications in addressing protein misfolding disorders or modulating neuroinflammatory pathways, areas of intense investigation in contemporary neuroscience.

In the context of computational drug design, the compound's three-dimensional structure offers rich opportunities for molecular docking studies. Researchers utilizing AI-assisted drug discovery platforms have noted that such bridged nitrogen heterocycles often exhibit favorable ligand efficiency metrics. This has led to increased database searches for "azabicyclic compounds with CNS activity" and "pyrazole-containing drug leads," reflecting the scientific community's growing recognition of this structural class.

The metabolic stability of 3-(1H-pyrazol-1-yl)-8-(pyridine-3-carbonyl)-8-azabicyclo[3.2.1]octane is another area of active investigation. Early ADME (Absorption, Distribution, Metabolism, and Excretion) predictions suggest that the bicyclic scaffold may confer resistance to first-pass metabolism, while the polar heteroaromatic groups could enhance aqueous solubility. These characteristics are particularly valuable in the development of orally bioavailable CNS drugs, addressing one of the major challenges in neuropharmacology.

From a medicinal chemistry optimization perspective, the compound offers multiple sites for rational drug design. The pyridine carbonyl group could serve as a point for hydrogen bond interactions with biological targets, while the pyrazole nitrogen might participate in metal coordination or π-stacking interactions. Such multifunctional characteristics are increasingly sought after in the search for next-generation therapeutics with improved target selectivity and reduced off-target effects.

The synthesis of 3-(1H-pyrazol-1-yl)-8-(pyridine-3-carbonyl)-8-azabicyclo[3.2.1]octane involves sophisticated heterocyclic chemistry techniques, reflecting advances in modern synthetic methodologies. Key steps typically include the construction of the 8-azabicyclo[3.2.1]octane core followed by sequential introduction of the pyrazole and pyridine carbonyl functionalities. These synthetic challenges have spurred interest in "innovative heterocycle synthesis" methods and "green chemistry approaches" to complex molecular architectures.

As the pharmaceutical industry places greater emphasis on molecular diversity and three-dimensional complexity in drug candidates, compounds like 3-(1H-pyrazol-1-yl)-8-(pyridine-3-carbonyl)-8-azabicyclo[3.2.1]octane are gaining attention. Their unique spatial arrangements often lead to improved target engagement and novel biological activities compared to flat aromatic systems. This aligns with current searches for "three-dimensional fragments in drug discovery" and "sp3-rich lead compounds," highlighting the compound's relevance to contemporary medicinal chemistry strategies.

Looking forward, 3-(1H-pyrazol-1-yl)-8-(pyridine-3-carbonyl)-8-azabicyclo[3.2.1]octane represents an exciting platform for structure-based drug design. Its exploration contributes to broader understanding of how bridged heterocyclic systems can address current challenges in drug development, particularly in the CNS space. As research continues, this compound may serve as a valuable chemical probe for investigating new biological pathways or as a starting point for developing innovative therapeutics with improved clinical profiles.